Cas no 121816-84-0 (4-bromo-2-nitro-1H-imidazole)

• Product Name: 4-bromo-2-nitro-1H-imidazole
• CAS No: 121816-84-0
• MF: C₃H₂BrN₃O₂
• MW: 191.970879077911
• MDL: MFCD09028957
• CID: 91527
• PubChem ID: 14358387
• Update Time: 2025-05-21

4-bromo-2-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-nitro-1H-Imidazole
• 4-BROMO-2-NITRO-1H-IMIDAZOLE
• SCHEMBL3955049
• 1H-Imidazole, 5-bromo-2-nitro-
• PB48715
• SY259981
• F10417
• A804792
• AKOS025394263
• AS-46764
• 121816-84-0
• MFCD09028957
• AKOS006290313
• CS-0054329
• DTXSID00559321
• AKOS032947466
• bromonitroimidazole
• FT-0649308
• DB-080686
• 4-bromo-2-nitro-1H-imidazole

• MDL： MFCD09028957
• Inchi： 1S/C3H2BrN3O2/c4-2-1-5-3(6-2)7(8)9/h1H,(H,5,6)
• InChI Key： MRIWERSFZMOJRE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C([N+](=O)[O-])N1

Computed Properties

• Exact Mass: 190.93300
• Monoisotopic Mass: 190.93304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 2.156±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: >230 °C (decomposition)
• Boiling Point: 427.802°C at 760 mmHg
• Flash Point: 212.528°C
• Refractive Index: 1.664
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• PSA: 74.50000
• LogP: 1.60360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-bromo-2-nitro-1H-imidazole

Recent Advances in the Study of 4-Bromo-2-nitro-1H-imidazole (CAS: 121816-84-0) in Chemical Biology and Pharmaceutical Research

4-Bromo-2-nitro-1H-imidazole (CAS: 121816-84-0) is a nitroimidazole derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery, radiopharmaceuticals, and antimicrobial agents. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic compounds, particularly in the development of hypoxia-targeting agents and radiosensitizers. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 4-bromo-2-nitro-1H-imidazole is its role in the development of hypoxia-activated prodrugs. Hypoxia, a common feature of solid tumors, creates a unique microenvironment that can be exploited for targeted drug delivery. Researchers have demonstrated that the nitro group in 4-bromo-2-nitro-1H-imidazole can be selectively reduced under hypoxic conditions, leading to the release of cytotoxic agents. This property has been leveraged in the design of next-generation anticancer therapies, with several preclinical studies showing promising results in tumor models.

In addition to its applications in oncology, 4-bromo-2-nitro-1H-imidazole has been investigated as a building block for radiopharmaceuticals. The bromine atom in the molecule provides a convenient site for radiolabeling, enabling the synthesis of compounds for positron emission tomography (PET) imaging. Recent work has focused on optimizing the radiolabeling efficiency and stability of these derivatives, with the goal of improving their diagnostic utility in clinical settings. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a fluorine-18 labeled analog of 4-bromo-2-nitro-1H-imidazole, which exhibited high tumor uptake and favorable pharmacokinetics in animal models.

The antimicrobial properties of 4-bromo-2-nitro-1H-imidazole have also been a subject of recent research. Nitroimidazole derivatives are well-known for their activity against anaerobic bacteria and protozoa, and modifications to the core structure can enhance their efficacy and reduce side effects. A 2022 study in Bioorganic & Medicinal Chemistry Letters explored the synthesis of novel 4-bromo-2-nitro-1H-imidazole derivatives with improved potency against drug-resistant strains of Helicobacter pylori. The results indicated that certain derivatives exhibited minimal inhibitory concentrations (MICs) comparable to those of current first-line therapies, suggesting their potential as alternative treatments.

Despite these promising developments, challenges remain in the clinical translation of 4-bromo-2-nitro-1H-imidazole-based compounds. Issues such as metabolic stability, toxicity, and bioavailability need to be addressed through further structural optimization and preclinical testing. Recent efforts have employed computational chemistry and structure-activity relationship (SAR) studies to guide the design of more effective derivatives. For example, a 2023 study in the European Journal of Medicinal Chemistry utilized molecular docking and dynamics simulations to identify key interactions between 4-bromo-2-nitro-1H-imidazole derivatives and their biological targets, providing valuable insights for future drug development.

In conclusion, 4-bromo-2-nitro-1H-imidazole (CAS: 121816-84-0) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its unique chemical properties and diverse biological activities make it a promising candidate for the development of hypoxia-targeting therapies, radiopharmaceuticals, and antimicrobial agents. Ongoing research efforts are focused on overcoming current limitations and advancing these compounds toward clinical applications. As the field progresses, interdisciplinary collaborations and innovative synthetic strategies will be essential to fully realize the potential of this versatile molecule.